Cas no 178631-04-4 (1-Methyl-3-N-octylimidazolium Bis(trifluoromethylsulfonyl)imide)

1-Methyl-3-N-octylimidazolium Bis(trifluoromethylsulfonyl)imide structure
178631-04-4 structure
Product Name:1-Methyl-3-N-octylimidazolium Bis(trifluoromethylsulfonyl)imide
CAS No:178631-04-4
MF:C14H23F6N3O4S2
MW:475.4705
MDL:MFCD08458946
CID:2951853
PubChem ID:354334874
Update Time:2024-11-01

1-Methyl-3-N-octylimidazolium Bis(trifluoromethylsulfonyl)imide Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-3-n-octylimidazolium Bis(trifluoromethanesulfonyl)imide
    • 1-Methyl-3-n-octylimidazolium bis(trifluoromethylsulfonyl)imide
    • 3-METHYL-1-OCTYLIMIDAZOLIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE
    • 1-Methyl-3-octylimidazolium bis(trifluoromethylsulfonyl)imide
    • 1-Methyl-3-octyl-1H-imidazol-3-ium bis((trifluoromethyl)sulfonyl)amide
    • bis(trifluoromethylsulfonyl)azanide;1-methyl-3-octylimidazol-1-ium
    • 1-Octyl-3-methylimidazolium bis(trifluoromethanesulfonyl)imide
    • DSSTox_CID_27931
    • DSST
    • 1-Methyl-3-n-octyliMidazoliuM bis(trifluoroMethylsulfonyl)iMide, 99%
    • DB-312278
    • 1H-Imidazolium, 1-methyl-3-octyl-, salt with 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamide (1:1)
    • CAS-178631-04-4
    • CS-0378412
    • SCHEMBL926641
    • 1-OCTYL-3-METHYLIMIDAZOLIUM; BISTRIFLYLIMIDE ANION
    • DTXSID0047955
    • DTXCID0027931
    • 178631-04-4
    • 556833-35-3
    • LECQXINNQGHJBM-UHFFFAOYSA-N
    • 3-Methyl-1-octyl-1H-imidazol-3-ium bis((trifluoromethyl)sulfonyl)amide
    • F71500
    • NCGC00258396-01
    • CHEMBL3187100
    • BS-48080
    • M3039
    • 1H-Imidazolium,1-methyl-3-octyl-,saltwith1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamide(1:1)
    • L7WD72J5RP
    • Tox21_200842
    • 1-Methyl-3-N-octylimidazolium Bis(trifluoromethylsulfonyl)imide
    • MDL: MFCD08458946
    • Inchi: 1S/C12H23N2.C2F6NO4S2/c1-3-4-5-6-7-8-9-14-11-10-13(2)12-14;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h10-12H,3-9H2,1-2H3;/q+1;-1
    • InChI Key: LECQXINNQGHJBM-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.N1(C([H])=C([H])[N+](C([H])([H])[H])=C1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 475.10341754g/mol
  • Monoisotopic Mass: 475.10341754g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 510
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.8

Experimental Properties

  • Refractive Index: 1.4330 to 1.4370

1-Methyl-3-N-octylimidazolium Bis(trifluoromethylsulfonyl)imide Security Information

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